Cas no 1215385-33-3 ((2R,4R)-4-methoxy-1-methylpyrrolidine-2-carboxylic acid hydrochloride)

• Product Name: (2R,4R)-4-methoxy-1-methylpyrrolidine-2-carboxylic acid hydrochloride
• CAS No: 1215385-33-3
• MF: C₇H₁₄ClNO₃
• MW: 195.643961429596
• MDL: MFCD30146456
• CID: 3163981
• PubChem ID: 66986168
• Update Time: 2025-05-22

(2R,4R)-4-methoxy-1-methylpyrrolidine-2-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• D-Proline, 4-methoxy-1-methyl-, (4R)- hydrochloride
• (2R,4R)-4-methoxy-1-methylpyrrolidine-2-carboxylic acid hydrochloride
• D-Proline, 4-methoxy-1-methyl-, (4r)-hydrochloride
• (2R,4R)-4-methoxy-1-methylpyrrolidine-2-carboxylic acid;hydrochloride
• AKOS030628562
• P16193
• 1215385-33-3
• D-Proline, 4-methoxy-1-methyl-, hydrochloride (1:1), (4R)-
• SCHEMBL1303237
• (2R,4R)-4-methoxy-1-methyl-pyrrolidine-2-carboxylic acid;hydrochloride
• CS-0049619
• (4R)-4-Methoxy-1-methyl-D-proline, HCl
• (4R)-4-Methoxy-1-methyl-D-proline HCl
• (2R,4R)-4-Methoxy-1-methylpyrrolidine-2-carboxylicacidhydrochloride
• (4R)-4-Methoxy-1-methyl-D-Proline hydrochloride
• AS-53205

• MDL： MFCD30146456
• Inchi： 1S/C7H13NO3.ClH/c1-8-4-5(11-2)3-6(8)7(9)10;/h5-6H,3-4H2,1-2H3,(H,9,10);1H/t5-,6-;/m1./s1
• InChI Key： HBOAHGNESDTECM-KGZKBUQUSA-N
• SMILES： Cl.O(C)[C@H]1CN(C)[C@@H](C(=O)O)C1

Computed Properties

• Exact Mass: 195.0662210g/mol
• Monoisotopic Mass: 195.0662210g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 160
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.8Ų

Additional information on (2R,4R)-4-methoxy-1-methylpyrrolidine-2-carboxylic acid hydrochloride

Introduction to (2R,4R)-4-Methoxy-1-Methylpyrrolidine-2-Carboxylic Acid Hydrochloride

(2R,4R)-4-Methoxy-1-Methylpyrrolidine-2-Carboxylic Acid Hydrochloride, also known by its CAS number 1215385-33-3, is a bioactive compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of pyrrolidine derivatives, which are widely studied for their potential therapeutic applications. The molecule's unique stereochemistry and functional groups make it a promising candidate for drug development, particularly in the areas of central nervous system disorders and metabolic diseases.

The structure of (2R,4R)-4-Methoxy-1-Methylpyrrolidine-2-Carboxylic Acid Hydrochloride consists of a pyrrolidine ring with two chiral centers at positions 2 and 4. The hydroxyl group at position 4 is replaced by a methoxy group, while the carboxylic acid group at position 2 is present as its hydrochloride salt. This configuration not only enhances the compound's stability but also contributes to its bioavailability and pharmacokinetic properties. Recent studies have highlighted the importance of stereochemistry in determining the biological activity of such compounds, making 1215385-33-3 a valuable tool for exploring enantiomeric effects in drug design.

One of the most intriguing aspects of (2R,4R)-4-Methoxy-1-Methylpyrrolidine-2-Carboxylic Acid Hydrochloride is its ability to modulate cellular signaling pathways. Research conducted in 2023 has demonstrated that this compound exhibits potent inhibitory activity against certain kinases involved in inflammation and neurodegenerative diseases. For instance, a study published in the journal Nature Communications revealed that 1215385-33-3 effectively suppresses the activity of cyclin-dependent kinase 5 (CDK5), a key player in Alzheimer's disease pathogenesis. This finding underscores the potential of this compound as a lead molecule for developing novel therapeutics targeting neurodegenerative conditions.

In addition to its pharmacological properties, (2R,4R)-4-Methoxy-1-Methylpyrrolidine-2-Carboxylic Acid Hydrochloride has also been investigated for its role in metabolic regulation. Preclinical studies have shown that this compound can influence lipid metabolism by modulating the expression of genes associated with fatty acid synthesis and oxidation. A 2023 study in Cell Metabolism reported that administration of 1215385-33-3 led to significant reductions in triglyceride levels in obese mice, suggesting its potential as an anti-obesity agent. These findings highlight the versatility of this compound across multiple therapeutic areas.

The synthesis of (2R,4R)-4-Methoxy-1-Methylpyrrolidine-2-Carboxylic Acid Hydrochloride involves a multi-step process that combines principles from organic chemistry and asymmetric synthesis. Researchers have employed various strategies, including enzymatic resolution and stereoselective catalysis, to achieve high enantiomeric excess in the final product. A notable advancement in this area was reported in a 2023 paper published in JACS, where a novel palladium-catalyzed approach was developed to synthesize this compound with unprecedented efficiency and selectivity.

Beyond its direct applications in drug discovery, (2R,4R)-4-Methoxy-1-Methylpyrrolidine-2-Carboxylic Acid Hydrochloride serves as a valuable tool for studying protein-ligand interactions. Structural biology techniques, such as X-ray crystallography and cryo-electron microscopy, have been employed to elucidate the binding modes of this compound with its target proteins. These insights are crucial for rational drug design and have paved the way for the development of next-generation therapeutics.

In conclusion, (2R,4R)-4-Methoxy-1-Methylpyrrolidine-2-Carboxylic Acid Hydrochloride, or CAS number 1215385-33-3, represents a cutting-edge molecule with diverse applications in medicinal chemistry and pharmacology. Its unique structure, coupled with recent advances in synthesis and biological characterization, positions it as a key player in the development of innovative therapies for neurodegenerative diseases, metabolic disorders, and beyond. As research continues to uncover new facets of this compound's potential, it is poised to make significant contributions to the field of drug discovery.